Cas no 1550418-71-7 (5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile)

• Product Name: 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile
• CAS No: 1550418-71-7
• MF: C₈H₁₀F₂N₄
• MW: 200.188607692719
• CID: 5966256
• PubChem ID: 115407149
• Update Time: 2025-06-11

5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-[(2,2-difluoroethyl)amino]-1,3-dimethyl-
• EN300-1153732
• 5-[(2,2-DIFLUOROETHYL)AMINO]-1,3-DIMETHYL-1H-PYRAZOLE-4-CARBONITRILE
• 1550418-71-7

• Inchi： 1S/C8H10F2N4/c1-5-6(3-11)8(14(2)13-5)12-4-7(9)10/h7,12H,4H2,1-2H3
• InChI Key： UGHCWCMUTMHWJY-UHFFFAOYSA-N
• SMILES： N1(C)C(NCC(F)F)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 200.08735266g/mol
• Monoisotopic Mass: 200.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 348.9±42.0 °C(Predicted)
• pka: 2.12±0.33(Predicted)

Additional information on 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile

Introduction to 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile (CAS No. 1550418-71-7)

5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile (CAS No. 1550418-71-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile is characterized by a pyrazole ring substituted with a 2,2-difluoroethylamino group and two methyl groups. The presence of the difluoroethylamino moiety imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The nitrile group further enhances the compound's reactivity and stability, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile has shown promise in cancer research. A preclinical study conducted at the National Cancer Institute revealed that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest through the activation of caspase-dependent pathways.

The pharmacokinetic profile of 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile has also been extensively studied. Research indicates that it exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be developed into an effective oral medication for chronic conditions such as arthritis and cancer.

Safety assessments have shown that 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile has a good safety profile with minimal toxicity at therapeutic doses. In animal models, no significant adverse effects were observed even at high doses. This favorable safety profile further supports its potential as a therapeutic agent.

The synthesis of 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving the condensation of 3-amino-1-propanenitrile with 1-bromo-3-chloropropane followed by substitution with 2,2-difluoroethanamine and methylation steps. This synthetic method provides a scalable and cost-effective approach for large-scale production.

In conclusion, 5-(2,2-Difluoroethylamino)-1,3-dimethylpyrazole-4-carbonitrile (CAS No. 1550418-71-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its full potential in treating various diseases and conditions.